Cas no 69384-96-9 ((E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid)

• Product Name: (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid
• CAS No: 69384-96-9
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD19301290
• CID: 5561178
• Update Time: 2025-06-28

(E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, α-(methoxyimino)-, (αE)-
• (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid

• MDL： MFCD19301290
• Inchi： 1S/C7H7NO4/c1-11-8-6(7(9)10)5-3-2-4-12-5/h2-4H,1H3,(H,9,10)/b8-6+
• InChI Key： ZNQCEVIJOQZWLO-SOFGYWHQSA-N
• SMILES： C(/C1OC=CC=1)(\C(=O)O)=N/OC

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 284.7±32.0 °C(Predicted)
• Solubility: DMSO (Slightly), Water (Slightly)
• pka: 2.79±0.41(Predicted)

Additional information on (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid

(E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid) and Its Significance in Modern Chemical Research

CAS No. 69384-96-9 refers to a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid), represents a unique molecular scaffold that combines a furan ring with an acetic acid derivative, featuring a methoxyimino functional group. The structural features of this molecule make it particularly intriguing for researchers exploring novel biochemical pathways and therapeutic agents.

The furan ring, a five-membered heterocyclic structure containing oxygen, is well-documented for its versatility in organic synthesis and biological interactions. In particular, the 2-furanyl moiety has been extensively studied for its role in various natural products and pharmaceuticals. The presence of this moiety in (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid) suggests potential applications in drug design, particularly in the development of molecules that can interact with biological targets such as enzymes and receptors.

The methoxyimino group, on the other hand, introduces a reactive site that can participate in further chemical modifications, enabling the synthesis of more complex derivatives. This functionality has been explored in various contexts, including as an intermediate in the synthesis of heterocyclic compounds and as a pharmacophore in medicinal chemistry. The acetic acid derivative component of the molecule further enhances its potential as a building block for more intricate chemical structures.

Recent research has highlighted the importance of such multifunctional compounds in drug discovery. The combination of the furan ring and the methoxyimino group in (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid) provides a rich framework for designing molecules with specific biological activities. For instance, studies have shown that derivatives of this compound may exhibit properties relevant to anti-inflammatory and antimicrobial applications.

In addition to its potential therapeutic applications, this compound has been investigated for its role in chemical synthesis. The reactive sites within its structure allow for diverse functionalization strategies, making it a valuable intermediate in the preparation of more complex organic molecules. Researchers have leveraged these properties to develop novel synthetic pathways that could be applied to other areas of chemical research.

The significance of CAS No. 69384-96-9 extends beyond its immediate applications. It serves as a model system for understanding how structural modifications can influence biological activity. By studying this compound and its derivatives, scientists can gain insights into the relationship between molecular structure and function, which is crucial for advancing both fundamental chemistry and applied pharmaceutical research.

One particularly notable area of research involving this compound is its potential use as a precursor in the synthesis of bioactive molecules. The furan ring and methoxyimino group provide versatile handles for further chemical manipulation, allowing researchers to explore a wide range of possible derivatives. These derivatives may exhibit unique biological properties that make them attractive candidates for further development as therapeutic agents.

The acetic acid moiety also contributes to the compound's utility as a synthetic intermediate. Acetic acid derivatives are well-known for their ability to participate in various reactions, including esterification, amidation, and oxidation processes. These reactions are fundamental to many synthetic strategies used in organic chemistry, making (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid) a valuable tool for researchers working on complex molecule synthesis.

Moreover, the structural features of this compound have implications for understanding how molecules interact with biological systems. The presence of both polar and non-polar regions within its structure suggests that it may be capable of engaging with various biological targets through multiple mechanisms. This versatility is highly desirable in drug design, where molecules often need to interact with multiple sites on their target proteins or enzymes.

In conclusion, (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid), identified by CAS No. 69384-96-9, represents a promising compound with significant potential in both chemical research and pharmaceutical development. Its unique structural features make it an attractive candidate for further exploration, particularly in the context of drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule and its derivatives, it is likely to remain a key focus for scientists working at the intersection of chemistry and biology.